Cas no 2125943-82-8 (trans-2-Fluorocyclopentan-1-amine hydrochloride)

Technical Introduction: trans-2-Fluorocyclopentan-1-amine hydrochloride is a fluorinated cyclopentylamine derivative with a stereospecific trans configuration, offering distinct structural and reactivity advantages. The fluorine substitution at the 2-position enhances electronic effects, influencing both steric and polar interactions, which can be leveraged in medicinal chemistry and asymmetric synthesis. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound serves as a versatile chiral building block for the development of pharmaceuticals, agrochemicals, and catalysts, where precise stereochemistry and fluorine incorporation are critical. Its rigid cyclopentane backbone further supports conformational control in target applications.

trans-2-Fluorocyclopentan-1-amine hydrochloride structure

2125943-82-8 structure

Product Name:trans-2-Fluorocyclopentan-1-amine hydrochloride

CAS No:2125943-82-8

MF:C₅H₁₁ClFN

MW:139.598943948746

MDL:MFCD31620785

CID:4638145

PubChem ID:132352603

Update Time:2025-06-09

trans-2-Fluorocyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- trans-2-fluorocyclopentan-1-amine hydrochloride
- (1R,2R)-2-FLUOROCYCLOPENTAN-1-AMINE HCL
- (1R,2R)-2-fluorocyclopentan-1-amine hydrochloride
- trans-2-fluorocyclopentan-1-amine hcl
- (1R,2R)-2-fluorocyclopentan-1-amine;hydrochloride
- (1S,2R)-2-fluorocyclopentan-1-amine hydrochloride, cis
- AS-54352
- MFCD31620785
- MFCD28137737
- EN300-22870029
- CS-0311814
- P17786
- (1R,2R)-2-FLUOROCYCLOPENTAN-1-AMINEHCL
- P18723
- rel-(1R,2R)-2-Fluorocyclopentan-1-amine hydrochloride
- rac-(1R,2R)-2-fluorocyclopentan-1-amine hydrochloride
- AKOS037644762
- 2125943-82-8
- (1R,2R)-2-Fluorocyclopentanamine Hydrochloride
- 2227197-40-0
- trans-2-Fluorocyclopentan-1-amine hydrochloride
- MDL： MFCD31620785
- Inchi： 1S/C5H10FN.ClH/c6-4-2-1-3-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5-;/m1./s1
- InChI Key： ZJXOEOALNHXCOE-TYSVMGFPSA-N
- SMILES： Cl.F[C@@H]1CCC[C@H]1N

Computed Properties

Exact Mass: 139.0564052 g/mol
Monoisotopic Mass: 139.0564052 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 65.099
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
Molecular Weight: 139.60

trans-2-Fluorocyclopentan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T312371-100mg	trans-2-Fluorocyclopentan-1-amine Hydrochloride	2125943-82-8		100mg	$ 160.00	2022-06-02
TRC	T312371-500mg	trans-2-Fluorocyclopentan-1-amine Hydrochloride	2125943-82-8		500mg	$ 660.00	2022-06-02
TRC	T312371-1g	trans-2-Fluorocyclopentan-1-amine Hydrochloride	2125943-82-8		1g	$ 1000.00	2022-06-02
ChemScence	CS-0047825-1g	rel-(1R,2R)-2-Fluorocyclopentan-1-amine hydrochloride	2125943-82-8		1g	$750.0	2022-04-27
Chemenu	CM432343-1g	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	95%+	1g	$582	2023-01-19
Chemenu	CM432343-5g	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	95%+	5g	$1746	2023-01-19
Chemenu	CM432343-500mg	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	95%+	500mg	$407	2023-01-19
Chemenu	CM432343-10g	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	95%+	10g	$2618	2023-01-19
Chemenu	CM432343-25g	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	95%+	25g	$5063	2023-01-19
eNovation Chemicals LLC	D587435-500MG	trans-2-fluorocyclopentan-1-amine hydrochloride	2125943-82-8	97%	500mg	$330	2024-07-21